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Compound of Interest

Compound Name: 5-Methylpyridine-3-carbonitrile

Cat. No.: B1298621 Get Quote

In-Depth Technical Guide: Physical Properties of
5-Methylpyridine-3-carbonitrile
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 5-
Methylpyridine-3-carbonitrile, a heterocyclic organic compound of interest in medicinal

chemistry and materials science. This document details the compound's melting point and

solubility characteristics, outlines general experimental protocols for their determination, and

presents a relevant biological signaling pathway where such pyridine derivatives may exhibit

activity.

Core Physical Properties
The physical characteristics of 5-Methylpyridine-3-carbonitrile are crucial for its handling,

formulation, and application in research and development. The key physical properties are

summarized in the table below.
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Property Value Source(s)

Melting Point 83-87 °C

Solubility in Water Predicted to be low [1]

Solubility in Organic Solvents

Expected to be soluble in

common organic solvents such

as ethanol and

dichloromethane.

[2]

Note: Specific quantitative solubility data for 5-Methylpyridine-3-carbonitrile is not readily

available in the reviewed literature. The provided solubility information is based on the reported

characteristics of structurally similar compounds, such as 5-Methylpyridine-2-carbonitrile and 6-

Amino-5-Methylpyridine-3-Carbonitrile.[1][2]

Experimental Protocols
The determination of the physical properties outlined above follows standardized laboratory

procedures. Below are detailed methodologies for ascertaining the melting point and solubility

of organic compounds like 5-Methylpyridine-3-carbonitrile.

Melting Point Determination
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a narrow temperature range. The following

protocol outlines a common method for melting point determination using a capillary tube

apparatus.

Materials:

Melting point apparatus

Capillary tubes (sealed at one end)

Sample of 5-Methylpyridine-3-carbonitrile

Mortar and pestle
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Spatula

Procedure:

Sample Preparation: A small amount of the crystalline 5-Methylpyridine-3-carbonitrile is

finely ground using a mortar and pestle.

Capillary Tube Packing: The open end of a capillary tube is tapped into the powdered

sample, forcing a small amount of the compound into the tube. The tube is then inverted and

tapped gently to pack the sample into the sealed end. This process is repeated until a

column of 2-3 mm of packed sample is achieved.

Apparatus Setup: The packed capillary tube is placed into the heating block of the melting

point apparatus.

Heating and Observation: The apparatus is heated at a steady and slow rate (approximately

1-2 °C per minute) as the temperature approaches the expected melting point.

Data Recording: The temperature at which the first drop of liquid appears is recorded as the

onset of melting. The temperature at which the entire sample has turned into a clear liquid is

recorded as the completion of melting. The melting point is reported as this range.

Solubility Determination
Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to

dissolve in a solid, liquid, or gaseous solvent. The solubility of a substance fundamentally

depends on the physical and chemical properties of the solute and solvent as well as on

temperature, pressure, and the pH of the solution.

Materials:

Test tubes and rack

Vortex mixer

Graduated pipettes

Analytical balance
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A selection of solvents (e.g., water, ethanol, dichloromethane, acetone, ethyl acetate)

Sample of 5-Methylpyridine-3-carbonitrile

Procedure:

Sample Preparation: A pre-weighed amount of 5-Methylpyridine-3-carbonitrile (e.g., 10

mg) is placed into a clean, dry test tube.

Solvent Addition: A specific volume of the chosen solvent (e.g., 1 mL) is added to the test

tube using a graduated pipette.

Mixing: The test tube is agitated using a vortex mixer for a set period (e.g., 1-2 minutes) to

ensure thorough mixing.

Observation: The mixture is visually inspected for the presence of undissolved solid.

Classification:

Soluble: If the solid completely dissolves, the compound is classified as soluble in that

solvent at the tested concentration.

Partially Soluble: If some of the solid dissolves but a noticeable amount remains, it is

classified as partially soluble.

Insoluble: If the solid does not appear to dissolve at all, it is classified as insoluble.

Quantitative Analysis (Optional): For a more precise determination, a saturated solution can

be prepared, and the concentration of the dissolved solute can be measured using

techniques such as UV-Vis spectroscopy or High-Performance Liquid Chromatography

(HPLC).

Visualizations
To provide a clearer understanding of the context in which 5-Methylpyridine-3-carbonitrile is

studied, the following diagrams illustrate a generalized synthesis workflow and a key biological

signaling pathway that may be modulated by this class of compounds.
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Generalized Synthesis of Nicotinonitriles
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Caption: A generalized workflow for the synthesis of substituted pyridine-carbonitriles.
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Simplified VEGFR-2 Signaling Pathway
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Caption: A simplified diagram of the VEGFR-2 signaling cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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